Cas no 77899-03-7 (Heneicosyl Formate)

• Product Name: Heneicosyl Formate
• CAS No: 77899-03-7
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 551014
• PubChem ID: 545651
• Update Time: 2025-04-19

Heneicosyl Formate Chemical and Physical Properties

Names and Identifiers

• 1-Heneicosanol,1-formate
• 1-Heneicosyl formate
• henicosyl formate
• 1-heneicosanol, formate
• Henicosyl formate #
• 77899-03-7
• heneicosyl formate
• DTXSID90337953
• SCHEMBL2855749
• ZMGJNJFHZNMVCW-UHFFFAOYSA-N
• Heneicosyl Formate

• Inchi： 1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22-23/h22H,2-21H2,1H3
• InChI Key： ZMGJNJFHZNMVCW-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.33432
• Monoisotopic Mass: 340.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.448
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters